Cas no 2171978-03-1 (ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate)

• Product Name: ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate
• CAS No: 2171978-03-1
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 6518587
• PubChem ID: 165588199
• Update Time: 2025-09-27

ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate
• 5H-Thiazolo[3,2-a]pyrimidine-6-acetic acid, 2-methyl-α,5-dioxo-, ethyl ester

• Inchi： 1S/C11H10N2O4S/c1-3-17-10(16)8(14)7-4-12-11-13(9(7)15)5-6(2)18-11/h4-5H,3H2,1-2H3
• InChI Key： MFLUNELCUPQGNA-UHFFFAOYSA-N
• SMILES： C12SC(C)=CN1C(=O)C(C(=O)C(OCC)=O)=CN=2

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 400.7±55.0 °C(Predicted)
• pka: -1.59±0.70(Predicted)

Additional information on ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate

Research Brief on Ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate (CAS: 2171978-03-1)

Ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate (CAS: 2171978-03-1) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a subject of intense research interest.

The synthesis of ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate involves a multi-step process that includes the condensation of thiazole derivatives with pyrimidine precursors, followed by esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient large-scale production. Researchers have also explored its structural analogs to optimize its bioactivity and reduce potential side effects, highlighting the compound's versatility in drug design.

In terms of pharmacological activity, ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate has demonstrated potent inhibitory effects on specific kinases involved in inflammatory pathways. Preclinical studies have shown that this compound can effectively suppress the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has sparked interest in its application for oncology research, particularly in targeting aberrant kinase activity in cancer cells.

Recent in vitro and in vivo studies have further validated the compound's efficacy and safety profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate exhibited significant anti-proliferative effects against several cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a selective and targeted therapeutic agent. Moreover, pharmacokinetic studies have indicated favorable absorption and distribution properties, further supporting its clinical translatability.

Despite these promising results, challenges remain in the development of ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate as a drug candidate. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed through further research. Current efforts are focused on structural optimization and formulation strategies to enhance its therapeutic index. Collaborative research initiatives between academia and industry are also underway to accelerate its transition from bench to bedside.

In conclusion, ethyl 2-{2-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxoacetate (CAS: 2171978-03-1) represents a promising candidate for the development of novel therapeutics in inflammation and oncology. Its unique chemical structure and multifaceted pharmacological activities make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its full potential, this compound may pave the way for innovative treatment strategies in precision medicine.